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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Tris acetate buffer, a commonly used buffer system
in molecular biology, biochemistry, and drug development. We will delve into its core
physicochemical properties, preparation protocols, and key applications, with a focus on
providing practical information for laboratory professionals.

Core Concepts: pKa and pH Range

Tris, or tris(hydroxymethyl)aminomethane, is a primary amine and a weak base that is widely
used in biological research for its buffering capacity. The effectiveness of a buffer is determined
by its pKa, the pH at which the acidic and basic forms of the buffer are present in equal

concentrations.

The pKa of Tris base is approximately 8.1 at 25°C.[1][2][3] This makes it an effective buffer in
the slightly alkaline pH range of 7.1 to 9.1.[4][5] When combined with acetic acid, it forms a Tris
acetate buffer. The addition of acetic acid helps to bring the pH into the desired range.
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A critical consideration when working with Tris buffers is the temperature dependence of its
pKa. The pH of a Tris buffer solution will decrease as the temperature increases, and
conversely, the pH will increase as the temperature decreases.[5][6] For every 1°C increase in
temperature, the pKa of Tris decreases by approximately 0.03.[6] This is a significant factor in
experiments conducted at temperatures other than ambient, such as in cell culture incubators
(37°C) or during cold-room procedures (4°C). Therefore, it is crucial to adjust the pH of the
buffer at the intended working temperature.

Table 1: Physicochemical Properties of Tris Acetate Buffer

Parameter Value Reference(s)
Tris pKa (25°C) ~8.1 [1112][3]
Effective pH Range 71-9.1 [41[5]
Temperature Dependence of ]

~-0.03 pH unit/ °C [6]
pKa
Common Working pH 7.4-8.6 [718]

Buffer Preparation and Composition

Tris acetate buffers are typically prepared as concentrated stock solutions, which are then
diluted to the desired working concentration. A common formulation is Tris-Acetate-EDTA (TAE)
buffer, which is extensively used in nucleic acid electrophoresis. EDTA
(ethylenediaminetetraacetic acid) is a chelating agent that is added to inhibit nucleases by
sequestering divalent cations like Mg2*.

Table 2: Standard Recipe for 50x TAE Stock Solution (1 Liter)
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Final
Molar Mass ( g/mol . .
Component Amount ) Concentration (in
50x)
Tris Base 242 g 121.14 2M
Glacial Acetic Acid 57.1 mL 60.05 1M
EDTA (0.5M, pH 8.0) 100 mL - 50 mM

To a final volume of 1
L

Deionized Water

To prepare a 1x working solution, the 50x stock is diluted 1:50 with deionized water. The final
concentration of a 1x TAE buffer is 40 mM Tris-acetate and 1 mM EDTA, with a pH of
approximately 8.3.[9]

o Weigh 242 g of Tris base and add it to a beaker containing approximately 700 mL of
deionized water.

« Stir the solution with a magnetic stirrer until the Tris base is completely dissolved.

o Carefully add 57.1 mL of glacial acetic acid to the solution.

e Add 100 mL of a 0.5 M EDTA solution (pH 8.0).

¢ Adjust the final volume to 1 L with deionized water.

e The pH of the 50x stock solution does not need to be adjusted but should be around 8.3.[10]

o Store the 50x TAE stock solution at room temperature. If a precipitate forms over time, it can
be redissolved by warming the solution to 37°C and stirring.[10]

Key Applications and Methodologies

Tris acetate buffer, particularly in the form of TAE, is a cornerstone of molecular biology
laboratories, primarily for its use in nucleic acid electrophoresis.
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TAE buffer is widely used as both the gel and running buffer for agarose gel electrophoresis of
DNA and RNA.[1] Its slightly basic pH ensures that the phosphate backbone of nucleic acids
remains deprotonated and negatively charged, allowing for migration towards the anode in an
electric field.

TAE is particularly advantageous for the high-resolution separation of long nucleic acid
fragments (>1500 bp).[11] It also allows for high recovery of nucleic acids from agarose gels for
subsequent enzymatic applications, such as ligation for cloning, as the borate in the alternative
TBE buffer can inhibit enzymes like ligases.[11] However, TAE has a lower buffering capacity
than TBE, which can lead to a significant decrease in pH during prolonged electrophoresis runs
due to the temperature increase.[11]

Downstream Applicatior
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Workflow for DNA Agarose Gel Electrophoresis using TAE Buffer.

Beyond electrophoresis, Tris acetate buffer is also utilized in:
» Protein Electrophoresis: It can be used in SDS-PAGE and related blotting techniques.[8][12]

¢ Biochemical Assays: As a general-purpose buffer for maintaining a stable pH for enzymatic
reactions.

¢ Cell Culture: In some instances, it can be used for short-term procedures, although
dedicated cell culture media are more common.[12]

o Chromatography: As a component of the mobile phase in certain chromatography
applications.
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Logical Relationship of Tris Acetate Buffer Components and Function.

Summary and Recommendations

Tris acetate buffer is a versatile and cost-effective buffer system for a wide range of
applications in the life sciences. Its primary utility is in nucleic acid electrophoresis, where its
properties are well-suited for the separation and subsequent purification of DNA fragments.

Researchers and laboratory professionals should be mindful of the temperature sensitivity of
Tris buffers and ensure that the pH is adjusted at the intended experimental temperature for
optimal performance and reproducibility. When choosing between TAE and TBE for
electrophoresis, TAE is generally preferred for applications requiring downstream enzymatic
manipulation of the DNA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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